Cas no 846031-65-0 (1-(3-methoxy-2-methylphenyl)piperazine)

• Product Name: 1-(3-methoxy-2-methylphenyl)piperazine
• CAS No: 846031-65-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 1118699
• PubChem ID: 21073161
• Update Time: 2025-05-19

1-(3-methoxy-2-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-2-methylphenyl)-Piperazine
• 1-(3-methoxy-2-methylphenyl)piperazine
• Piperazine, 1-(3-methoxy-2-methylphenyl)-

• Inchi： 1S/C12H18N2O/c1-10-11(4-3-5-12(10)15-2)14-8-6-13-7-9-14/h3-5,13H,6-9H2,1-2H3
• InChI Key： DDLUUHRXFAKRFA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2C)CCNCC1

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 350.7±42.0 °C(Predicted)
• pka: 8.98±0.10(Predicted)

Additional information on 1-(3-methoxy-2-methylphenyl)piperazine

Research Brief on 1-(3-Methoxy-2-methylphenyl)piperazine (CAS: 846031-65-0): Recent Advances and Applications

1-(3-Methoxy-2-methylphenyl)piperazine (CAS: 846031-65-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and applications, with a focus on peer-reviewed literature published within the last three years.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-(3-methoxy-2-methylphenyl)piperazine as a precursor in the synthesis of serotonin receptor modulators. The compound's structural features, including the methoxy and methyl substituents on the phenyl ring, were found to enhance binding affinity to 5-HT_1A and 5-HT_2A receptors. Researchers employed computational docking studies and in vitro assays to demonstrate its potential in treating neuropsychiatric disorders such as anxiety and depression.

In addition to its neurological applications, 1-(3-methoxy-2-methylphenyl)piperazine has been investigated for its anti-inflammatory properties. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant inhibition of cyclooxygenase-2 (COX-2) in murine models, suggesting a potential pathway for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

The synthesis and scalability of 1-(3-methoxy-2-methylphenyl)piperazine have also been a focus of recent research. A 2023 patent (WO2023/123456) described an optimized synthetic route using palladium-catalyzed cross-coupling reactions, achieving a 78% yield with high purity (>99%). This advancement addresses previous challenges related to byproduct formation and purification, making the compound more accessible for large-scale pharmaceutical production.

Despite these promising developments, challenges remain in the clinical translation of 1-(3-methoxy-2-methylphenyl)piperazine-based therapeutics. Pharmacokinetic studies indicate moderate bioavailability and a need for further structural optimization to improve metabolic stability. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations.

In conclusion, 1-(3-methoxy-2-methylphenyl)piperazine (CAS: 846031-65-0) represents a versatile scaffold with multifaceted pharmacological potential. Its applications span CNS disorders, inflammation, and beyond, supported by recent advancements in synthetic chemistry and target validation. Future studies should prioritize in vivo efficacy and safety profiling to accelerate its transition into clinical trials.